Cas no 2151834-11-4 (ethyl 3-(trifluoromethyl)imidazo[1,5-a]pyridine-1-carboxylate)

• Product Name: ethyl 3-(trifluoromethyl)imidazo[1,5-a]pyridine-1-carboxylate
• CAS No: 2151834-11-4
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• CID: 5290674
• Update Time: 2026-03-10

ethyl 3-(trifluoromethyl)imidazo[1,5-a]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(trifluoromethyl)imidazo[1,5-a]pyridine-1-carboxylate

• Inchi： 1S/C11H9F3N2O2/c1-2-18-9(17)8-7-5-3-4-6-16(7)10(15-8)11(12,13)14/h3-6H,2H2,1H3
• InChI Key： KYILETVEQCBNFG-UHFFFAOYSA-N
• SMILES： C12=C(C(OCC)=O)N=C(C(F)(F)F)N1C=CC=C2

Additional information on ethyl 3-(trifluoromethyl)imidazo[1,5-a]pyridine-1-carboxylate

Introduction to Ethyl 3-(trifluoromethyl)imidazo[1,5-a]pyridine-1-carboxylate (CAS No. 2151834-11-4)

Ethyl 3-(trifluoromethyl)imidazo[1,5-a]pyridine-1-carboxylate, identified by its CAS number 2151834-11-4, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic compound features a unique structural framework that has garnered considerable attention from researchers due to its potential applications in drug discovery and development. The presence of a trifluoromethyl group and an imidazo[1,5-a]pyridine core makes it a promising candidate for further exploration in medicinal chemistry.

The imidazo[1,5-a]pyridine scaffold is a privileged structure in pharmaceutical research, known for its ability to interact with various biological targets. Ethyl 3-(trifluoromethyl)imidazo[1,5-a]pyridine-1-carboxylate inherits these properties, making it a valuable building block for the synthesis of novel bioactive molecules. The trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases. Ethyl 3-(trifluoromethyl)imidazo[1,5-a]pyridine-1-carboxylate has been investigated for its potential role in addressing challenges associated with cancer, inflammation, and infectious diseases. Its structural features allow for selective interactions with biological receptors, making it a versatile tool in the chemist's arsenal.

One of the most compelling aspects of this compound is its synthetic accessibility. The imidazo[1,5-a]pyridine core can be readily modified through various chemical transformations, enabling the creation of a diverse library of derivatives. These derivatives can be screened for their biological activity using high-throughput screening (HTS) techniques. The ethyl ester group at the carboxyl position provides additional flexibility for further functionalization, allowing researchers to tailor the compound's properties to specific needs.

The use of computational methods has also played a crucial role in understanding the behavior of Ethyl 3-(trifluoromethyl)imidazo[1,5-a]pyridine-1-carboxylate. Molecular docking studies have been employed to predict how this compound might interact with target proteins. These studies have provided insights into its binding mode and have helped guide the design of more potent analogs. Additionally, quantum mechanical calculations have been used to elucidate the electronic structure of the molecule, which is essential for understanding its reactivity and stability.

Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound. Transition metal-catalyzed reactions have enabled more efficient and scalable synthesis routes. These methods have reduced the cost and environmental impact of producing Ethyl 3-(trifluoromethyl)imidazo[1,5-a]pyridine-1-carboxylate, making it more feasible for large-scale applications in drug development.

The pharmaceutical industry has shown particular interest in this compound due to its potential as an anti-inflammatory agent. Inflammatory diseases are a major health concern globally, and there is an urgent need for new therapeutic strategies. Ethyl 3-(trifluoromethyl)imidazo[1,5-a]pyridine-1-carboxylate has demonstrated promising results in preclinical studies when tested against inflammatory markers. Its ability to modulate key signaling pathways involved in inflammation makes it a compelling candidate for further clinical investigation.

In addition to its anti-inflammatory properties, this compound has also been explored for its potential anticancer effects. Cancer remains one of the most challenging diseases to treat effectively. By targeting specific enzymes and receptors involved in cancer cell proliferation and survival, Ethyl 3-(trifluoromethyl)imidazo[1,5-a]pyridine-1-carboxylate offers a new avenue for developing novel anticancer therapies. Preliminary studies have shown that it can inhibit the growth of certain cancer cell lines while sparing healthy cells.

The development of new antibiotics is another area where Ethyl 3-(trifluoromethyl)imidazo[1,5-a]pyridine-1-carboxylate shows promise. Antibiotic resistance is becoming increasingly prevalent worldwide, posing a significant threat to public health. This compound has been investigated for its ability to disrupt bacterial cell wall synthesis and inhibit bacterial growth. Its unique structure allows it to interact with bacterial targets that are often resistant to conventional antibiotics.

The future prospects for Ethyl 3-(trifluoromethyl)imidazo[1,5-a]pyridine-1-carboxylate are bright. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today. Collaborative efforts between academia and industry will be essential to translate these findings into tangible therapeutic benefits for patients worldwide.